Cas no 1805019-41-3 (Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate)

• Product Name: Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate
• CAS No: 1805019-41-3
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4878067
• Update Time: 2025-07-19

Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate

• Inchi： 1S/C12H12F2N2O3/c1-3-19-10(17)4-7-8(5-15)9(11(13)14)6-16-12(7)18-2/h6,11H,3-4H2,1-2H3
• InChI Key： IQSCRLKZRSCOKG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C#N)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate

Research Briefing on Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1805019-41-3)

Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1805019-41-3) is a pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound features a unique structural framework, including a difluoromethyl group and a cyano substituent, which are known to enhance metabolic stability and binding affinity in bioactive molecules. Recent studies have explored its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate in the development of kinase inhibitors. The study highlighted its efficacy as a building block for small-molecule inhibitors targeting aberrant kinase activity in cancer cells. The difluoromethyl group was found to improve the compound's pharmacokinetic properties, such as oral bioavailability and half-life, making it a promising candidate for further preclinical evaluation.

Another notable application of this compound was reported in a recent patent (WO2023056321A1), where it was utilized in the synthesis of antiviral agents. The patent disclosed its incorporation into a series of pyridine-based analogs exhibiting potent inhibitory activity against RNA viruses, including SARS-CoV-2. The presence of the cyano and difluoromethyl groups was critical for achieving high selectivity and low cytotoxicity, underscoring the compound's versatility in drug design.

From a synthetic chemistry perspective, Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate has been employed in multicomponent reactions to generate diverse heterocyclic scaffolds. A 2022 publication in Organic Letters demonstrated its use in a one-pot cascade reaction to produce fused pyridine derivatives with potential anti-inflammatory properties. The study emphasized the compound's reactivity and compatibility with various catalytic systems, further expanding its utility in medicinal chemistry.

Despite these advancements, challenges remain in optimizing the scalability and cost-effectiveness of synthesizing Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate. Recent efforts have focused on green chemistry approaches, such as solvent-free reactions and biocatalysis, to address these limitations. A 2023 review in Advanced Synthesis & Catalysis summarized these developments, highlighting the need for sustainable methodologies to meet industrial demand.

In conclusion, Ethyl 4-cyano-5-(difluoromethyl)-2-methoxypyridine-3-acetate (CAS: 1805019-41-3) represents a valuable chemical entity with broad applications in drug discovery. Its unique structural features and demonstrated biological activities make it a focal point for ongoing research. Future studies should aim to elucidate its mechanism of action in therapeutic contexts and explore novel synthetic routes to enhance its accessibility for pharmaceutical development.